Cas no 17029-22-0 (potassium hexafluoroarsenate)

• Product Name: potassium hexafluoroarsenate
• CAS No: 17029-22-0
• MF: AsF₆K
• MW: 228.010322570801
• CID: 87782
• PubChem ID: 24861042
• Update Time: 2025-11-02

potassium hexafluoroarsenate Chemical and Physical Properties

Names and Identifiers

• potassium hexafluoroarsenate
• Potassium hexafluoroarsenate(V)
• Hexafluorate
• Hexafluoroarsenic Acid Potassium
• nopalmate
• Norpalmatc
• potassium hexafluoroarsenate(1?)
• TD480
• Arsenate(1-),hexafluoro-, potassium (8CI,9CI)
• Potassium fluoarsenate(V) (KAsF6) (6CI)
• Potassium hexafluoroarsenate(V) (7CI)
• Potassium hexafluoroarsenate (KAsF6)
• Potassium hexafluoroarsenate(1-)
• hexaflurate
• potassiumfluoroarsenate(v)(kasf6)
• potassiumhexafluoroarsenate(1-)
• hexafluoro-arsenate(1-potassium
• Caswell No. 692B
• 17029-22-0
• Arsenate(1-), hexafluoro-, potassium
• Potassium fluoroarsenate(V) (KAsF6)
• Kaliumhexafluoroarsenat
• potassium hexakis(fluoranyl)arsenic(1-)
• potassium hexafluoroarsoranuide
• EINECS 241-102-7
• potassium hexafluoroarsenate (v)
• Potassium hexafluoroarsenate(V), 98%
• DITNVAZRXJOPSJ-UHFFFAOYSA-N
• DTXSID1066150
• potassium;hexafluoroarsenic(1-)
• MFCD00042546
• A811190
• EPA Pesticide Chemical Code 599700
• AKOS015832921
• Arsenate(1-), hexafluoro-, potassium (1:1)
• C19055
• UNII-T7TYZ7585F
• NS00087160
• Nopalmitate
• T7TYZ7585F
• CHEBI:82182
• Q27155789
• H0817
• Potassium fluoroarsenate(V) (KAsF6) (6CI)
• DTXCID6035443

• MDL： MFCD00042546
• Inchi： 1S/AsF6.K/c2-1(3,4,5,6)7;/q-1;+1
• InChI Key： DITNVAZRXJOPSJ-UHFFFAOYSA-N
• SMILES： [As-](F)(F)(F)(F)(F)F.[K+]

Computed Properties

• Exact Mass: 227.87600
• Monoisotopic Mass: 227.876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White crystals
• Melting Point: 400 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 2.14040
• Solubility: 25° C in watersolubilityby21%The,Stable nature,Nonflammable,Moderately corrosive.UV resistance.Slowly leached in soil,And anti microbialdecompositionAbility of.

potassium hexafluoroarsenate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H331-H410
• Warning Statement： P261-P273-P301+P310-P311-P501
• Hazardous Material transportation number：UN 1557 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/25-50/53
• Safety Instruction： S20/21-S28-S45-S60-S61
• RTECS：TT1255000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R23/25
• Packing Group：III
• Safety Term：6.1
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts Metalloid fluorides

Additional information on potassium hexafluoroarsenate

Potassium Hexafluoroarsenate (CAS No. 17029-22-0): Properties, Applications, and Industry Insights

Potassium hexafluoroarsenate (CAS No. 17029-22-0) is an inorganic compound with the chemical formula KAsF₆. This specialized material belongs to the family of hexafluoroarsenate compounds, known for their unique chemical properties and niche applications in advanced technological fields. As researchers and industries increasingly seek high-performance materials for specialized applications, understanding the characteristics of potassium hexafluoroarsenate becomes crucial for professionals in materials science, chemistry, and related disciplines.

The compound appears as a white crystalline solid under standard conditions, with a molecular weight of 228.01 g/mol. Its hexafluoroarsenate anion (AsF₆^-) contributes to several distinctive properties that make it valuable in specific technical applications. Recent searches in scientific databases and AI platforms show growing interest in fluorinated inorganic compounds, particularly for their potential in energy storage systems and specialty chemical synthesis.

One of the most significant properties of KAsF₆ is its thermal stability, which makes it suitable for high-temperature processes. This characteristic aligns with current industry trends toward materials that can withstand extreme conditions in advanced manufacturing. The compound's solubility profile - readily soluble in water but less so in organic solvents - also contributes to its specific utility patterns in chemical processes.

In research applications, potassium hexafluoroarsenate serves as a precursor for other fluorine-containing compounds and finds use in specialized synthetic chemistry. The scientific community's increasing focus on fluorine chemistry, particularly in developing new materials with enhanced properties, has brought attention to compounds like 17029-22-0. Recent publications indicate its experimental use in developing novel catalytic systems and as a component in certain types of electrochemical studies.

The handling and storage of potassium hexafluoroarsenate require standard laboratory safety protocols appropriate for inorganic salts. Proper personal protective equipment (PPE) including gloves and safety goggles should be used when working with this material. Storage recommendations typically include keeping the compound in a cool, dry place in tightly sealed containers to maintain its stability and prevent moisture absorption.

From a commercial perspective, the market for specialized inorganic fluorine compounds like KAsF₆ remains relatively niche but stable. Suppliers typically offer this chemical in various purity grades ranging from technical grade (95-98%) to high purity (99%+) for research applications. The compound's pricing reflects its specialized nature and the costs associated with its synthesis and handling requirements.

Analytical techniques commonly used to characterize potassium hexafluoroarsenate include X-ray diffraction for crystal structure determination, infrared spectroscopy for identifying the As-F bonding characteristics, and thermal analysis methods to assess its stability profile. These characterization methods are particularly important for quality control in research and industrial applications where consistent material properties are essential.

Environmental considerations for 17029-22-0 follow standard protocols for inorganic compounds. While not classified as environmentally hazardous under normal conditions, proper disposal methods should be followed in accordance with local regulations. The compound's stability under ambient conditions contributes to its manageable environmental profile when handled responsibly.

Recent technological advancements have sparked renewed interest in hexafluoroarsenate salts for potential applications in next-generation materials. Some research directions explore their use in advanced battery technologies and as components in specialty inorganic materials. These developments align with broader industry trends toward innovative materials for energy storage and conversion applications.

For researchers considering potassium hexafluoroarsenate for their work, several key factors should be evaluated. The compound's purity grade should match the intended application, with higher purity materials typically required for sensitive chemical syntheses or advanced material development. Compatibility with other system components should also be verified, especially in electrochemical applications where ion interactions are critical.

The synthesis of KAsF₆ typically involves the reaction of arsenic pentafluoride with potassium fluoride under controlled conditions. This process requires specialized equipment and expertise due to the handling requirements of the starting materials. The synthesis method contributes to the compound's relatively higher cost compared to more common inorganic salts.

In academic settings, potassium hexafluoroarsenate finds use as a model compound for studying hexacoordinated arsenic species and their chemical behavior. Its well-defined crystal structure and stability make it suitable for various spectroscopic and crystallographic studies, contributing to fundamental understanding in inorganic chemistry.

Quality assurance for commercial 17029-22-0 products typically includes batch testing for purity, moisture content, and particle size distribution where applicable. These parameters are particularly important for applications requiring precise stoichiometry or specific physical properties. Reputable suppliers provide certificates of analysis documenting these quality parameters for each production lot.

Looking toward future applications, researchers are investigating the potential of hexafluoroarsenate compounds in emerging technologies. While current uses remain specialized, the unique properties of these materials may find new applications as materials science continues to advance. The compound's stability and well-characterized properties provide a solid foundation for such exploratory research.

For those seeking alternatives to potassium hexafluoroarsenate, related compounds such as sodium hexafluoroarsenate or ammonium hexafluoroarsenate may be considered depending on the specific application requirements. Each alternative presents slightly different solubility characteristics and thermal behaviors that may influence their suitability for particular uses.

In summary, potassium hexafluoroarsenate (CAS No. 17029-22-0) represents a specialized inorganic compound with distinct properties that make it valuable for certain technical and research applications. Its role in advancing materials science and chemistry continues to evolve as researchers uncover new potential uses for this and related fluorine-containing inorganic salts. As with any specialized chemical material, proper handling, characterization, and application-specific evaluation remain essential for achieving optimal results in both research and industrial settings.